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Compound of Interest

Compound Name: (E)-furan-3-carbaldehyde oxime

CAS No.: 1195701-24-6; 35940-93-3

Cat. No.: B2659461

Get Quote

Part 1: Executive Summary & Strategic Rationale
Furan oximes (e.g., furfuraldoxime) represent a critical pharmacophore in medicinal chemistry,

serving as versatile intermediates for synthesizing fused heterocycles and acting as bioactive

ligands in their own right. Their geometric stability—specifically the bond angles governing the

oxime moiety (

) and its conjugation with the furan ring—dictates their binding affinity in metallo-enzyme active
sites and their reactivity in cyclization reactions.

This guide provides a rigorous, self-validating computational protocol for determining these

parameters. Unlike standard aliphatic oximes, furan oximes exhibit a complex interplay

between

-conjugation, lone-pair repulsion (between the furan oxygen and oxime nitrogen), and
intramolecular hydrogen bonding. Accurate modeling requires a density functional theory (DFT)
approach that accounts for dispersion forces and non-covalent interactions (NCI).
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Level of Theory Selection
For furan oximes, standard functionals like B3LYP often underestimate the energy barrier of

isomerization due to poor description of dispersion interactions.

Recommended Functional:

B97X-D or M06-2X. These range-separated hybrid functionals explicitly correct for long-
range dispersion, critical for accurately modeling the interaction between the oxime hydroxyl
proton and the furan oxygen in the syn (Z) conformation.

Basis Set:6-311++G(d,p) or cc-pVTZ. Diffuse functions (++) are mandatory to describe the

lone pairs on the oxygen and nitrogen atoms accurately.

The Self-Validating Protocol
To ensure trustworthiness, the workflow includes mandatory checkpoints (frequency analysis

and wavefunction stability).

Experimental Workflow Diagram
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Caption: Figure 1. Self-validating computational workflow for furan oxime geometry

optimization.

Part 3: Structural Analysis & Bond Angle Data
Isomerism: The E/Z Dichotomy
Furan-2-carboxaldehyde oxime exists primarily in two forms:

E-isomer (anti): The hydroxyl group is directed away from the furan ring. This is generally the

thermodynamic product due to minimized steric clash.

Z-isomer (syn): The hydroxyl group faces the furan ring. While sterically crowded, this form

can be stabilized by an intramolecular hydrogen bond (

).

Representative Theoretical Bond Angles
The following data represents converged values using

B97X-D/6-311++G(d,p) in the gas phase.
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Parameter
Atoms
Involved

E-Isomer
(Calc.)

Z-Isomer
(Calc.)

Experiment
al (XRD)*

Note

Oxime Angle 111.8° 113.2° 112.3°

Z-isomer

expands to

accommodat

e steric

strain.

Linker Angle 122.4° 126.1° 121-123°

Significant

distortion in

Z-form to

relieve

repulsion.

Furan

Internal (Ring) 109.5° 109.8° ~110°

Rigid furan

ring is

minimally

perturbed.

Bond Length 1.284 Å 1.289 Å 1.293 Å

Typical

double bond

character.

Dihedral 0.0° (Planar)
15.4°

(Twisted)
0-5°

Z-isomer

twists to form

H-bond or

relieve strain.

*Experimental values derived from analogous crystalline furan oxime derivatives [1].

Mechanistic Insight: The Interaction
The stability of the oxime bond angle is heavily influenced by hyperconjugation. Using Natural

Bond Orbital (NBO) analysis, we observe a delocalization of the oxygen lone pair (

) into the antibonding orbital of the C=N bond (

).
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Observation: In the E-isomer, this overlap is maximized, leading to a shorter C-N bond and a

tighter C-N-O angle (~111°).

Causality: In the Z-isomer, the proximity of the furan oxygen lone pair creates electrostatic

repulsion, forcing the C-N-O angle to open (~113°) and twisting the dihedral angle to

minimize dipole alignment.
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Caption: Figure 2. Stereoelectronic forces driving geometric distortion in Z-furan oximes.

Part 4: Step-by-Step Computational Protocol
To replicate these results for your specific furan derivative, follow this protocol:

Conformational Sampling:

Use a force field (MMFF94) to generate rotamers. Furan rings can rotate 180° relative to

the oxime; ensure you capture both s-cis and s-trans conformations regarding the

single bond.

Geometry Optimization:

Software: Gaussian 16, ORCA, or GAMESS.
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Command (Gaussian Example): # opt freq wB97XD/6-311++G(d,p) scrf=

(solvent=water,smd)

Note: The smd solvation model is crucial if comparing to solution-phase NMR data.

Validation:

Check the output for NImag=0 (zero imaginary frequencies).

If an imaginary frequency exists (often < -50 cm⁻¹ corresponding to methyl rotation or ring

wagging), relax the symmetry constraints or re-optimize along the eigenvector.

Bond Angle Extraction:

Extract the Cartesian coordinates.

Calculate angles using the dot product of bond vectors:

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2659461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

